Cas no 2228352-34-7 (tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate)

• Product Name: tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate
• CAS No: 2228352-34-7
• MF: C₁₆H₂₃ClN₂O₂
• MW: 310.819023370743
• CID: 5814928
• PubChem ID: 165828367
• Update Time: 2025-08-05

tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate
• EN300-1898700
• 2228352-34-7
• tert-butyl N-{4-[1-(aminomethyl)cyclobutyl]-3-chlorophenyl}carbamate

• Inchi： 1S/C16H23ClN2O2/c1-15(2,3)21-14(20)19-11-5-6-12(13(17)9-11)16(10-18)7-4-8-16/h5-6,9H,4,7-8,10,18H2,1-3H3,(H,19,20)
• InChI Key： ZCCAEZGPXUTKDC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1(CN)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 310.1448057g/mol
• Monoisotopic Mass: 310.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate

Comprehensive Overview of tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate (CAS No. 2228352-34-7)

The compound tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate (CAS No. 2228352-34-7) is a specialized carbamate derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the cyclobutyl ring and chlorophenyl moiety, make it a valuable intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery and medicinal chemistry, particularly in the development of kinase inhibitors and GPCR-targeted therapies.

In recent years, the demand for high-purity intermediates like tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate has surged, driven by advancements in precision medicine and combinatorial chemistry. This compound’s aminomethyl group offers versatile reactivity, enabling modifications for structure-activity relationship (SAR) studies. Its tert-butyl carbamate protection further enhances stability during synthetic processes, a critical factor for peptide coupling and heterocycle formation.

The synthesis of CAS No. 2228352-34-7 typically involves multi-step organic reactions, including Buchwald-Hartwig amination and cyclobutane ring formation. These methods align with the growing focus on green chemistry, as researchers seek catalytic alternatives to reduce waste. Analytical techniques such as HPLC and NMR spectroscopy are essential for verifying the compound’s purity, a topic frequently searched by quality control professionals.

Beyond pharmaceuticals, tert-butyl N-{4-1-(aminomethyl)cyclobutyl-3-chlorophenyl}carbamate has garnered attention in material science for designing functional polymers. Its chloro-substituted aromatic system contributes to UV stability, relevant for photoresist applications in semiconductor manufacturing. This dual utility underscores its importance in cross-disciplinary research.

Frequently asked questions about this compound include its solubility profile (notably in DMSO and dichloromethane) and storage conditions (recommended at -20°C under inert gas). These practical details are crucial for laboratory technicians and often appear in search engine queries. Additionally, its patent landscape is a hot topic, with several filings related to anticancer agents and neuroprotective compounds.

In summary, CAS No. 2228352-34-7 represents a nexus of innovation in organic synthesis and applied chemistry. Its adaptability to high-throughput screening and compatibility with bioorthogonal chemistry techniques position it as a cornerstone for future therapeutic development. As interest in tailored molecular scaffolds grows, this compound will likely remain a focal point for both academic and industrial research.